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Compound of Interest

Compound Name: Dequalinium

Cat. No.: B1207927 Get Quote

Ensuring the safe and compliant disposal of chemical compounds is a critical component of

laboratory safety and environmental responsibility. For researchers, scientists, and drug

development professionals handling dequalinium, understanding the correct disposal

procedures is paramount to protect both personnel and the environment. This guide provides

essential, step-by-step information for the proper disposal of dequalinium, aligning with current

regulatory standards.

Immediate Safety and Handling for Disposal
Before initiating the disposal process, it is crucial to handle dequalinium with appropriate

personal protective equipment (PPE). Dequalinium chloride is classified as a hazardous

substance that can cause skin and serious eye irritation, as well as respiratory irritation.[1]

Recommended PPE:

Gloves: Wear protective gloves.[2]

Eye/Face Protection: Use safety glasses or a face shield.[2]

Respiratory Protection: In case of dust, use a dust respirator.[3]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[3][4]

In the event of a spill, avoid creating dust.[2] For minor spills, use dry clean-up procedures. You

can dampen the spilled material with water to prevent it from becoming airborne before
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sweeping it up.[3] For larger spills, cover the powder with a plastic sheet or tarp to minimize

spreading.[2] Subsequently, mechanically collect the material and place it in a suitable, labeled

container for disposal.[2][4]

Step-by-Step Disposal Procedure
The disposal of dequalinium must adhere to all applicable local, state, and federal regulations.

[3] It is generally treated as pharmaceutical waste, and in some cases, as hazardous waste.

Do Not Dispose Down the Drain: Under no circumstances should dequalinium or its

containers be disposed of via the sewer system.[1][5] The EPA's Subpart P regulations

explicitly prohibit the sewering of hazardous waste pharmaceuticals by healthcare facilities.

[5]

Segregate the Waste: Do not mix dequalinium waste with other types of waste. It should be

kept in its original container or a clearly labeled, suitable container.[4]

Container Management: Ensure the waste container is tightly closed, structurally sound, and

free from leaks.[2][4][6] Label the container clearly as "Hazardous Waste Pharmaceuticals" if

applicable under your facility's generator status.[6]

Engage a Licensed Waste Disposal Service: The final disposal of dequalinium must be

handled by an approved and licensed waste disposal plant or service.[2] Most

pharmaceutical waste is incinerated at a licensed medical incineration facility.[5]

Documentation and Manifest: For shipments of non-creditable hazardous waste

pharmaceuticals, a uniform hazardous waste manifest must be used. Maintain copies of all

shipping papers and disposal records for a minimum of three years.[6]

Regulatory Framework
The primary regulations governing the disposal of pharmaceutical waste in the United States

are from the Environmental Protection Agency (EPA) and, in some cases, the Drug

Enforcement Administration (DEA).

EPA's Resource Conservation and Recovery Act (RCRA): This act gives the EPA the

authority to control hazardous waste from "cradle to grave".[7]
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40 CFR Part 266 Subpart P: This regulation provides specific standards for the management

of hazardous waste pharmaceuticals by healthcare facilities.[5][8] It is crucial to determine if

your state has adopted Subpart P, as this may affect your specific compliance requirements.

[6]

DEA Regulations (21 CFR): If dequalinium is also a DEA-controlled substance (which is not

explicitly stated in the search results), its disposal must also comply with DEA regulations,

which include rendering the substance "non-retrievable".[7]

Quantitative Data
No specific quantitative data for disposal limits of dequalinium were found in the search

results. Disposal requirements are generally not based on the quantity of the specific chemical

but rather on the generator's overall hazardous waste status.

Data Point Value Source

Record Retention Period
3 years for hazardous waste

manifests
U.S. EPA 40 CFR[6]

Accumulation Time Limit

Up to one year for non-

creditable hazardous waste

pharmaceuticals

U.S. EPA 40 CFR Part 266

Subpart P

Dequalinium Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dequalinium in a laboratory setting.
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Dequalinium Waste Generation
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Dequalinium Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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